Cas no 1448136-08-0 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide)

• Product name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 1448136-08-0
• MF: C₁₉H₁₈N₂O₂S₂
• MW: 370.488421916962
• CID: 6060245
• PubChem ID: 71803828

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide
• N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}-2-PHENYL-1,3-THIAZOLE-4-CARBOXAMIDE
• AKOS024555867
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-phenyl-1,3-thiazole-4-carboxamide
• 1448136-08-0
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-phenylthiazole-4-carboxamide
• F6414-2159

• Inchi： 1S/C19H18N2O2S2/c1-24-15-9-7-13(8-10-15)17(22)11-20-18(23)16-12-25-19(21-16)14-5-3-2-4-6-14/h2-10,12,17,22H,11H2,1H3,(H,20,23)
• InChI Key： ZXNIHICBHLZXBN-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC(C2C=CC(=CC=2)SC)O)=O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 370.08097017g/mol
• Monoisotopic Mass: 370.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide: A Comprehensive Overview

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide, with the CAS number 1448136-08-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiazole ring, a phenyl group, and a hydroxyl-substituted ethyl chain containing a methylsulfanyl group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular structure of this compound is notable for its thiazole moiety, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Thiazole rings are known for their stability and ability to participate in hydrogen bonding, making them valuable in the design of bioactive molecules. The phenyl group attached to the thiazole further enhances the compound's aromaticity and potential for interactions with biological targets. Additionally, the hydroxyl group on the ethyl chain introduces hydrophilic properties, which can influence the compound's solubility and bioavailability.

Recent studies have focused on the biological activity of this compound, particularly its potential as an anti-inflammatory or antioxidant agent. Research has demonstrated that the methylsulfanyl group contributes to the compound's ability to scavenge free radicals, making it a candidate for applications in oxidative stress-related diseases. Furthermore, the hydroxyl group has been shown to enhance the compound's ability to inhibit inflammatory pathways, suggesting its potential use in treating conditions such as arthritis or neurodegenerative diseases.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been explored to optimize reaction conditions and improve yield. These advancements highlight the importance of green chemistry principles in modern drug development.

From an analytical standpoint, the compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided detailed insights into its molecular structure and purity, ensuring its suitability for biological testing.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at the molecular level. Preclinical studies are currently underway to assess its efficacy in animal models of chronic inflammation and oxidative stress. If successful, this compound could pave the way for the development of novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenyl-1,3-thiazole-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for researchers in their quest to develop innovative treatments for various diseases.